Cas no 2227999-73-5 (rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid)

• Product Name: rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid
• CAS No: 2227999-73-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6050104
• PubChem ID: 165823436
• Update Time: 2025-07-10

rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid
• rac-2-{3-[(2R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentyl}acetic acid
• EN300-1540706
• 2227999-73-5

• Inchi： 1S/C27H30N2O6/c30-24(31)14-16-9-10-17(13-16)28-26(32)25-23(11-12-34-25)29-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23,25H,9-15H2,(H,28,32)(H,29,33)(H,30,31)/t16?,17?,23-,25+/m0/s1
• InChI Key： MDACFFATZJQZLJ-FBHBLBMFSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NC1CCC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid

Comprehensive Overview of rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid (CAS No. 2227999-73-5)

The compound rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid, identified by its CAS No. 2227999-73-5, is a sophisticated chiral molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure features a cyclopentyl core linked to an oxolane ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its stereochemical complexity and applicability in targeted therapies.

In recent years, the demand for chiral compounds like rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid has surged, driven by advancements in precision medicine and bioconjugation techniques. The Fmoc group in its structure is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS), a method pivotal for producing therapeutic peptides and antibodies. This aligns with the growing trend of personalized therapeutics, where molecules with high stereochemical purity are essential.

The compound’s CAS No. 2227999-73-5 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Its unique combination of a cyclopentyl and oxolane moiety offers structural rigidity, which is advantageous for designing enzyme inhibitors and receptor modulators. Additionally, the presence of the acetic acid functional group enhances its solubility, facilitating its use in aqueous reaction conditions—a critical factor for green chemistry initiatives.

From an SEO perspective, queries such as "Fmoc-protected amino acid derivatives" or "chiral building blocks for drug synthesis" often lead to discussions about this compound. Its role in peptide-based therapeutics is another hot topic, especially with the rise of GLP-1 agonists and other peptide drugs dominating the market. Researchers also explore its potential in cancer targeting, as the stereocenters in its structure could enable selective binding to tumor-specific proteins.

Quality control and synthesis optimization are key challenges associated with rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its enantiomeric purity, a parameter highly scrutinized by regulatory agencies. The compound’s CAS No. 2227999-73-5 serves as a unique identifier in patent literature, underscoring its commercial value in intellectual property filings.

In conclusion, rac-2-{3-(2R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentyl}acetic acid represents a nexus of organic chemistry, pharmacology, and biotechnology. Its multifaceted applications—from peptide synthesis to drug formulation—make it a compound of enduring interest. As the scientific community continues to prioritize sustainable synthesis and chiral specificity, this molecule is poised to remain at the forefront of innovative research.